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Compound of Interest

Compound Name: 6-TAMRA free acid
CAS No.: 150322-06-8
Cat. No.: B126143
Get Quote
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This guide provides an in-depth overview of 6-TAMRA (6-Carboxytetramethylrhodamine) free
acid, a widely used fluorescent dye in biological research. It is intended for researchers,
scientists, and professionals in the field of drug development who utilize fluorescence-based
techniques.

Core Molecular Data

6-TAMRA free acid is a single isomer of carboxytetramethylrhodamine.[1][2] Its specific isomer
structure provides better resolution in high-performance liquid chromatography (HPLC)
purification compared to mixed isomers, which is often a critical step in conjugation processes.

[1][2]

The fundamental quantitative data for 6-TAMRA free acid is summarized in the table below for
easy reference.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Experimental Protocols

6-TAMRA free acid is a versatile fluorescent label extensively used for conjugating to peptides,
proteins, nucleotides, and nucleic acids.[1][2] Its primary application lies in the preparation of
fluorescently labeled antibodies and avidin derivatives for immunohistochemistry.[3][4][6] The
carboxylic acid group allows for its conjugation to primary amines on target molecules.

This protocol outlines a general procedure for the covalent labeling of a peptide with 6-TAMRA
free acid. Note that optimization of reaction conditions, including stoichiometry and incubation
times, may be necessary for specific applications.

Materials:

6-TAMRA free acid

o Peptide with a free primary amine (e.g., N-terminus or lysine side chain)

» N,N'-Dicyclohexylcarbodiimide (DCC) or other carbodiimide crosslinker

¢ N-Hydroxysuccinimide (NHS)

e Anhydrous, amine-free Dimethylformamide (DMF)

 Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

e Purification system (e.g., HPLC)
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Procedure:
 Activation of 6-TAMRA Free Acid:
o Dissolve 6-TAMRA free acid, DCC, and NHS in anhydrous DMF in a 1:1.1:1.1 molar ratio.

o Allow the reaction to proceed for 2-4 hours at room temperature to form the 6-TAMRA-
NHS ester. This activated ester is more reactive towards primary amines than the free
acid.

o Conjugation to the Peptide:

o Dissolve the peptide in a suitable buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) or an
organic solvent like DMF.

o Add the activated 6-TAMRA-NHS ester solution to the peptide solution. A molar excess of
the TAMRA-NHS ester (typically 5-10 fold) is recommended to ensure efficient labeling.

o Add a small amount of an organic base such as TEA or DIPEA to catalyze the reaction.

o Incubate the reaction mixture for 2-12 hours at room temperature or overnight at 4°C,
protected from light.

 Purification of the Labeled Peptide:

o Following incubation, quench the reaction by adding a small amount of a primary amine-
containing buffer (e.g., Tris buffer).

o Purify the 6-TAMRA labeled peptide from the unreacted dye and byproducts using
reverse-phase HPLC.

o Monitor the elution profile using absorbance at the excitation maximum of 6-TAMRA
(around 553 nm) and the absorbance of the peptide (typically 280 nm).

o Collect the fractions containing the desired labeled peptide.

 Verification and Storage:
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o Confirm the identity and purity of the labeled peptide using mass spectrometry.
o Determine the final concentration and labeling efficiency using spectrophotometry.
o Store the purified, labeled peptide at -20°C or -80°C, protected from light.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for labeling a target molecule with 6-
TAMRA free acid, from activation to the final purified product.

( )
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: General workflow for labeling a peptide with 6-TAMRA free acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. medchemexpress.com [medchemexpress.com]

e 4. biorbyt.com [biorbyt.com]

e 5. 6-TAMRA | 150322-06-8 [chemicalbook.com]

e 6. 6-TAMRA free acid - Immunomart [immunomart.com]

e 7. (5 and 6)-CarboxyTetramethylrhodamine, Mixed Isomers (5,6-TAMRA-OH), 100 mg, ABI
(5 mL/20 mm Septum) | LGC, Biosearch Technologies [biosearchtech.com]

o To cite this document: BenchChem. [An In-depth Technical Guide to 6-TAMRA Free Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126143#6-tamra-free-acid-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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